5-(4-methoxyphenyl)-2,2-dimethyldihydro-3(2H)-furanone oxime

• IUPAC Name: (NE)-N-[5-(4-methoxyphenyl)-2,2-dimethyloxolan-3-ylidene]hydroxylamine
• InChI: InChI=1S/C13H17NO3/c1-13(2)12(14-15)8-11(17-13)9-4-6-10(16-3)7-5-9/h4-7,11,15H,8H2,1-3H3/b14-12+
• InChI Key: ZTAREMLGSUJPPF-WYMLVPIESA-N
• Canonical SMILES: CC1(C(=NO)CC(O1)C2=CC=C(C=C2)OC)C
• Isomeric SMILES: CC1(/C(=N/O)/CC(O1)C2=CC=C(C=C2)OC)C
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

5-(4-methoxyphenyl)-2,2-dimethyldihydro-3(2H)-furanone oxime, commonly known as MDFO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDFO is a derivative of furanone, a naturally occurring compound found in various plants, and has been synthesized in the laboratory for research purposes.

Mechanism of Action

MDFO exerts its biological effects through the inhibition of various enzymes and proteins involved in inflammatory and oxidative stress pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, thereby reducing inflammation and oxidative stress in cells.
Biochemical and Physiological Effects:
MDFO has been shown to have various biochemical and physiological effects in cells and organisms. It has been found to reduce inflammation and oxidative stress in various cell types, including macrophages and endothelial cells. MDFO has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MDFO has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its biological effects can be easily measured using various assays. However, MDFO has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on MDFO. One potential area of research is the development of MDFO-based drugs for the treatment of inflammatory and neurodegenerative diseases. Another area of research is the investigation of the molecular mechanisms underlying the biological effects of MDFO, which could lead to the development of more potent and specific MDFO derivatives. Additionally, further studies are needed to determine the safety and toxicity of MDFO in vivo and to optimize its pharmacokinetic properties.

Synthesis Methods

MDFO can be synthesized through a multi-step process involving the reaction of 4-methoxyphenylacetic acid with thionyl chloride, followed by the reaction with 2,2-dimethyl-1,3-dioxane-4,6-dione and hydroxylamine hydrochloride. The resulting product is then purified through chromatography to obtain pure MDFO.

Scientific Research Applications

MDFO has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.